N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-5-methyl-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride

• IUPAC Name: N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-5-methyl-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride
• InChI: InChI=1S/C19H22FN5O2.ClH/c1-11-15-9-13(20)3-4-16(15)27-17(11)10-22-19(26)18-12(2)25(24-23-18)14-5-7-21-8-6-14;/h3-4,9,14,21H,5-8,10H2,1-2H3,(H,22,26);1H
• InChI Key: OQZFDSLINMRHRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)F)CNC(=O)C3=C(N(N=N3)C4CCNCC4)C.Cl
• Molecular Formula: C19H23ClFN5O2
• Molecular Weight: 407.9 g/mol

Description

N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-5-methyl-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride is a complex organic compound that features a benzofuran ring, a piperidine ring, and a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-5-methyl-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride typically involves multiple steps:

Formation of the Benzofuran Ring: The benzofuran ring can be synthesized through the cyclization of o-hydroxyacetophenones under basic conditions.

Introduction of the Fluoro and Methyl Groups: Fluorination and methylation reactions are carried out using appropriate reagents such as fluorine gas or methyl iodide.

Formation of the Piperidine Ring: The piperidine ring is synthesized through the hydrogenation of pyridine derivatives.

Formation of the Triazole Ring: The triazole ring is formed via a cycloaddition reaction between an azide and an alkyne.

Coupling Reactions: The final compound is obtained by coupling the benzofuran, piperidine, and triazole intermediates under suitable conditions, often using palladium-catalyzed cross-coupling reactions.

Industrial Production Methods

Industrial production of this compound would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-5-methyl-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the fluoro and methyl groups using reagents such as sodium hydroxide or ammonia.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzofuran derivatives.

Scientific Research Applications

N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-5-methyl-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anticancer, antiviral, and antimicrobial agent.

Biological Studies: Used in studies to understand its interaction with biological targets such as enzymes and receptors.

Pharmaceutical Development: Explored as a lead compound for the development of new drugs with improved efficacy and reduced side effects.

Mechanism of Action

The mechanism of action of N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-5-methyl-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride involves its interaction with specific molecular targets in the body:

Molecular Targets: The compound binds to enzymes or receptors, inhibiting their activity.

Pathways Involved: It may interfere with signaling pathways involved in cell proliferation, apoptosis, or immune response.

Comparison with Similar Compounds

Similar Compounds

Benzofuran Derivatives: Compounds with similar benzofuran structures, such as 5-phenyl-1-benzofuran-2-yl derivatives.

Piperidine Derivatives: Compounds with piperidine rings, such as piperidine-4-carboxamide derivatives.

Triazole Derivatives: Compounds with triazole rings, such as 1,2,3-triazole derivatives.

Uniqueness

N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-5-methyl-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride is unique due to its combination of benzofuran, piperidine, and triazole rings, which confer distinct chemical and biological properties. This unique structure allows it to interact with multiple biological targets, making it a versatile compound for various applications in medicinal chemistry and pharmaceutical development.